Cas no 885266-78-4 (tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate)

• Product Name: tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate
• CAS No: 885266-78-4
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD04973991
• CID: 1071138
• Update Time: 2025-06-07

tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate

• MDL： MFCD04973991
• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(18)16-11-6-4-5-10-12(11)9(8-17)7-15-10/h4-7,15,17H,8H2,1-3H3,(H,16,18)
• InChI Key： DXXNDUVRNXMDQI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC2=C1C(CO)=CN2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate

tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate (CAS No. 885266-78-4): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate (CAS No. 885266-78-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and pharmacological significance. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements related to tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate.

Chemical Structure and Properties

tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate is characterized by its indole core, which is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrrole ring. The presence of the tert-butyl carbamate group at the 4-position of the indole ring and the hydroxymethyl group at the 3-position imparts unique chemical and biological properties to this compound. The tert-butyl carbamate group is known for its ability to enhance solubility and stability, while the hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions.

The molecular formula of tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate is C₁₅H₂₁N₃O₃, with a molecular weight of approximately 287.34 g/mol. The compound is typically obtained as a white solid and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

Synthesis Methods

The synthesis of tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-(hydroxymethyl)-1H-indole with tert-butyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate derivative.

An alternative synthetic route involves the use of a multistep process starting from commercially available indole derivatives. For instance, 3-(hydroxymethyl)-1H-indole can be synthesized by treating 3-formylindole with sodium borohydride to reduce the aldehyde group to an alcohol. Subsequent treatment with tert-butyl chloroformate under basic conditions yields tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate.

Biological Activity and Therapeutic Potential

tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate has been extensively studied for its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. Recent research has highlighted its ability to modulate various biological pathways, including those involved in cell signaling, apoptosis, and inflammation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuronal cell death in models of Parkinson's disease. The compound was found to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby mitigating oxidative damage.

Another study published in Cancer Research reported that tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate possesses anti-cancer properties by inducing apoptosis in various cancer cell lines. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in evaluating tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate in clinical trials. Several phase I and II trials are currently underway to assess its safety and efficacy in treating neurodegenerative diseases and cancer. Preliminary data from these trials have shown favorable outcomes, with patients exhibiting improved symptoms and reduced disease progression.

In addition to its therapeutic potential, tert-Butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate has also been explored for its use as a tool compound in drug discovery research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying novel therapeutic targets.

Conclusion

Tert-butyl 3-(hydroxymethyl)-1H-indol-4-ylcarbamate (CAS No. 885266-78-4) is a promising compound with a unique chemical structure that confers significant biological activity. Its potential applications in neurodegenerative diseases and cancer have been supported by extensive preclinical research, and ongoing clinical trials are further validating its therapeutic potential. As research continues to advance, it is likely that this compound will play an increasingly important role in drug development and clinical practice.